Cas no 2227778-62-1 ((2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol)

• Product Name: (2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol
• CAS No: 2227778-62-1
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5943288
• PubChem ID: 165782390
• Update Time: 2025-05-20

(2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol
• EN300-1995429
• 2227778-62-1

• Inchi： 1S/C10H14ClNO/c1-7-5-9(4-3-8(2)13)6-10(11)12-7/h5-6,8,13H,3-4H2,1-2H3/t8-/m1/s1
• InChI Key： ANFHMRWFDUSZFL-MRVPVSSYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)CC[C@@H](C)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol

Introduction to (2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol (CAS No. 2227778-62-1)

(2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2227778-62-1, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecule consists of a butan-2-ol backbone substituted with a pyridine ring, which is further modified with chloro and methyl groups, making it a versatile scaffold for medicinal chemistry.

The pyridine moiety in (2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol is particularly noteworthy, as pyridine derivatives are widely recognized for their biological activity. Pyridine-based compounds have been extensively studied for their roles in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the chloro group at the 2-position of the pyridine ring enhances the compound's reactivity, allowing for further functionalization and customization. This makes it an attractive intermediate in the synthesis of more complex molecules.

The stereochemistry of the compound, specifically the (2R) configuration at the chiral center, is another critical aspect that influences its pharmacological properties. Chiral drugs often exhibit different biological activities depending on their stereochemical configuration, making the precise control of stereochemistry essential in drug design. The (2R)-configuration of (2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol may contribute to its unique interaction with biological targets, potentially leading to enhanced efficacy or reduced side effects compared to its enantiomer.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Heterocycles, such as pyridine derivatives, are prevalent in many approved drugs due to their ability to mimic natural biomolecules and interact with biological pathways effectively. The structural features of (2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol, including the pyridine ring and its substituents, make it a promising candidate for further exploration in this context.

The synthesis of (2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric synthesis and catalytic methods, are often employed to introduce the desired stereochemistry and functional groups efficiently. The development of efficient synthetic routes is crucial for the large-scale production of this compound, which could facilitate its use in preclinical and clinical studies.

In addition to its potential as a lead compound in drug discovery, (2R)-4-(2-chloro-6-methylpyridin-4-yl)butan-2-ol may also serve as a valuable building block for more complex molecules. Its structural versatility allows for modifications at multiple positions, enabling chemists to explore a wide range of pharmacological profiles. This flexibility makes it an important asset in medicinal chemistry libraries and screening campaigns.

The biological activity of (2R)-4-(2-chloro-6-methylpyridin-4-yb-butan--22--01) has been investigated in several preclinical studies. These studies have revealed potential therapeutic effects in various disease models, including inflammation and cancer. The compound's ability to modulate specific biological pathways suggests that it could be developed into a novel therapeutic agent with significant clinical benefits. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. While preliminary studies suggest that (2R)-4-(2-chloro--6--methylpyridin--44--y1)butan--22--01 is well-tolerated in animal models, comprehensive toxicological assessments are necessary to ensure its safety for human use. These assessments will help determine appropriate dosing regimens and identify any potential adverse effects that may need to be managed during therapy.

The development pipeline for new drugs often involves collaboration between academic researchers and pharmaceutical companies. The unique properties of (22RR)--44((22chloro66methylpyridin44y1)butan22Ol) make it an attractive candidate for such collaborations, as it could lead to the discovery of novel treatments with high unmet medical needs. Industry partnerships can accelerate the transition from laboratory research to clinical trials, bringing new therapies to patients more quickly.

The future directions for research on (22RR)--44((22chloro66methylpyridin44y1)butan22Ol) include exploring its potential in combination therapies and investigating its interactions with other drug candidates. Combination therapies have shown promise in treating complex diseases by targeting multiple pathways simultaneously. Understanding how this compound interacts with others could lead to synergistic effects that enhance therapeutic outcomes.

In conclusion,
(22RR)--44((22chloro66methylpyridin44y1)butan22Ol)
represents a significant advancement in pharmaceutical chemistry due
to its structural complexity
and
potential applications.
Its
unique
features
make
it
a valuable
tool
for drug discovery
and development.
Further research will be essential
to unlock its full therapeutic potential,
paving the way
for new treatments.